2-[1,3-bis(3-nitrophenyl)-2-triazen-1-yl]acetamide

• IUPAC Name: 2-(3-nitro-N-[(3-nitrophenyl)diazenyl]anilino)acetamide
• InChI: InChI=1S/C14H12N6O5/c15-14(21)9-18(11-4-2-6-13(8-11)20(24)25)17-16-10-3-1-5-12(7-10)19(22)23/h1-8H,9H2,(H2,15,21)
• InChI Key: XYMKVTMOAYFVQM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])N=NN(CC(=O)N)C2=CC(=CC=C2)[N+](=O)[O-]
• Molecular Formula: C14H12N6O5
• Molecular Weight: 344.28 g/mol

Description

2-[1,3-bis(3-nitrophenyl)-2-triazen-1-yl]acetamide, commonly known as BNTA, is an organic compound that has attracted significant scientific attention due to its potential applications in various fields. BNTA is a triazene derivative that is synthesized through a multistep process involving the reaction of 3-nitroaniline with sodium nitrite and acetic anhydride.

Mechanism of Action

The mechanism of action of BNTA is based on its ability to generate reactive nitrogen species, which can induce oxidative stress and DNA damage in cancer cells. BNTA is selectively taken up by cancer cells due to their higher metabolic rate and increased expression of transporters. Once inside the cancer cells, BNTA is metabolized to generate reactive nitrogen species, which can cause damage to cellular components and induce apoptosis.
Biochemical and Physiological Effects:
BNTA has been shown to have several biochemical and physiological effects, including induction of apoptosis, generation of reactive nitrogen species, and DNA damage. BNTA has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. In addition, BNTA has been shown to have low toxicity and good biocompatibility, making it a promising candidate for various biomedical applications.

Advantages and Limitations for Lab Experiments

The advantages of using BNTA in lab experiments include its ability to selectively target cancer cells, its low toxicity and good biocompatibility, and its potential applications in various fields. However, the limitations of using BNTA include its complex synthesis method, its limited solubility in aqueous solutions, and its potential for off-target effects.

Future Directions

There are several future directions for research on BNTA, including the development of new synthetic methods for BNTA and its derivatives, the optimization of its therapeutic efficacy, and the exploration of its potential applications in other fields, such as catalysis and sensing. In addition, further studies are needed to elucidate the mechanism of action of BNTA and its potential off-target effects.

Synthesis Methods

The synthesis of BNTA involves a multistep process that begins with the reaction of 3-nitroaniline with sodium nitrite in the presence of hydrochloric acid to form 3-nitro-4-nitrosophenol. This intermediate is then reacted with acetic anhydride to form 3-acetoxy-4-nitrosophenol, which is further reacted with hydrazine hydrate to form 3-acetoxy-4-hydrazinophenol. Finally, the product is reacted with acetic anhydride to form BNTA.

Scientific Research Applications

BNTA has been extensively studied for its potential applications in various fields, including cancer therapy, imaging, and material science. In cancer therapy, BNTA has been shown to induce apoptosis in cancer cells by generating reactive nitrogen species. BNTA has also been used as a fluorescent probe for imaging biological systems due to its ability to selectively bind to proteins. In material science, BNTA has been used as a precursor for the synthesis of various functional materials, including metal-organic frameworks and porous carbon materials.